Cas no 1517019-62-3 ([1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl]methanamine)

• Product Name: [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl]methanamine
• CAS No: 1517019-62-3
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6158422
• PubChem ID: 82611847
• Update Time: 2025-06-24

[1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-962198
• 1517019-62-3
• [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl]methanamine

• Inchi： 1S/C11H20N4/c1-9-13-14-10(15(9)2)11(8-12)6-4-3-5-7-11/h3-8,12H2,1-2H3
• InChI Key： HTEWAQYJBWYPBX-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NN=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl]methanamine

Introduction to [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine and Its Applications in Modern Chemical Biology

[1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine] is a sophisticated organic compound characterized by its unique structural framework, which integrates a cyclohexyl group with a dimethyl-4H-1,2,4-triazole moiety. This compound has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and therapeutic development. The chemical structure of this molecule not only imparts distinct physicochemical properties but also opens up avenues for exploring novel biological activities.

The CAS number 1517019-62-3 associated with this compound provides a unique identifier that facilitates its recognition and study in scientific literature. This numerical code is crucial for researchers to accurately reference and retrieve information about the compound's synthesis, properties, and applications. The dimethyl-4H-1,2,4-triazole component is particularly noteworthy, as it is known for its stability and ability to participate in various biochemical interactions. This feature makes it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine] and biological targets. These studies have highlighted the compound's potential as a modulator of enzyme activity and receptor binding. For instance, preliminary simulations suggest that the cyclohexyl moiety can effectively engage with hydrophobic pockets in protein targets, while the triazole ring enhances hydrogen bonding capabilities. Such insights are invaluable for optimizing the compound's pharmacological profile.

In the realm of drug discovery, the structural features of [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine] make it a promising candidate for developing novel therapeutics. The dimethyl-substituted triazole moiety has been shown to improve metabolic stability, a critical factor in drug design. Additionally, the cyclohexyl group contributes to solubility and membrane permeability, which are essential for effective drug delivery. These attributes align well with current trends in medicinal chemistry aimed at creating compounds with improved pharmacokinetic properties.

Experimental studies have begun to uncover the biological activities of [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine]. Initial pharmacological assays indicate that this compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or activator depending on the context. Furthermore, its interaction with cellular pathways relevant to inflammation and oxidative stress has been explored. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

The synthesis of [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine] presents an interesting challenge due to its complex structural motif. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient assembly of key functional groups within the molecule. These advances not only streamline the synthetic process but also allow for greater modularity in designing derivatives with tailored properties.

Future research directions for [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine focus on expanding its biological evaluation across a broader spectrum of targets. Investigating its effects on ion channels and neurotransmitter receptors is one such avenue that holds promise for applications in neurology and psychiatry. Additionally, exploring its potential as a lead compound for drug development through structure-based optimization remains a key objective. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

The integration of high-throughput screening (HTS) technologies with traditional biochemical assays offers a powerful approach to evaluating the potential of [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine]. By rapidly testing large libraries of compounds against numerous biological targets, HTS can accelerate the identification of active molecules and guide further optimization efforts. This synergy between computational modeling and experimental validation underscores the importance of interdisciplinary collaboration in modern chemical biology research.

In conclusion, [1-(dimethyl-4H-1,2,4-triazol-3-yl)cyclohexyl)methanamine (CAS no 1517019-62) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of physicochemical properties and biological potential positions it as a valuable asset in ongoing efforts to discover new therapeutic agents. As research continues to uncover more about its characteristics, this compound is poised to play an increasingly significant role in pharmaceutical development and beyond.